1-(3-chloro-4-methoxyphenyl)-3-((4-fluorophenyl)sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine

• Molecular Formula: C23H16ClFN4O3S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-3-(4-fluorophenyl)sulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C23H16ClFN4O3S/c1-32-19-11-8-14(12-16(19)24)29-22(26)21(33(30,31)15-9-6-13(25)7-10-15)20-23(29)28-18-5-3-2-4-17(18)27-20/h2-12H,26H2,1H3
• InChI Key: ZGDCGMVCHVXPGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=C(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC=C(C=C5)F)N)Cl

Description

Its structure features a pyrrolo[2,3-b]quinoxaline core substituted at the N1 position with a 3-chloro-4-methoxyphenyl group and at the C3 position with a 4-fluorophenylsulfonyl moiety. This combination of substituents distinguishes it from structurally related compounds, which often vary in substituent type, position, and electronic properties .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below highlights key differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Features
1-(3-chloro-4-methoxyphenyl)-3-((4-fluorophenyl)sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine	C23H16ClFN4O3S	~482.52	3-chloro-4-methoxyphenyl (N1), 4-fluorophenylsulfonyl (C3)	Chloro and methoxy enhance lipophilicity; electron-withdrawing sulfonyl group
1-[2-(4-Fluorophenyl)ethyl]-3-(phenylsulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine	C24H19FN4O2S	446.50	4-fluorophenethyl (N1), phenylsulfonyl (C3)	Phenethyl group may increase bioavailability; simpler sulfonyl substituent
3-(benzenesulfonyl)-1-(4-fluorophenyl)pyrrolo[3,2-b]quinoxalin-2-amine	C22H15FN4O2S	418.44	4-fluorophenyl (N1), benzenesulfonyl (C3)	Lower molecular weight; lacks chloro and methoxy groups
3-(4-methoxyphenyl)sulfonyl-1-(3-phenylpropyl)pyrrolo[3,2-b]quinoxalin-2-amine	C26H24N4O3S	472.56	3-phenylpropyl (N1), 4-methoxyphenylsulfonyl (C3)	Methoxy group as electron donor; extended alkyl chain

Key Observations:

Lipophilicity : The chloro and methoxy substituents in the target compound increase its lipophilicity compared to analogs with fluorophenethyl () or simpler phenyl groups (). This may enhance membrane permeability but reduce aqueous solubility .

Steric Considerations : The 3-phenylpropyl substituent in introduces steric bulk, which could hinder binding to compact active sites compared to the target compound’s chloro-methoxyphenyl group .

Pharmacological Implications (Hypothetical)

While direct activity data for the target compound are unavailable, insights can be inferred from related structures:

• Receptor Binding : Analogs with sulfonyl groups (e.g., ) are often explored as kinase or neurotransmitter receptor modulators. The target’s 4-fluorophenylsulfonyl group may enhance selectivity for specific targets due to its electronic profile .
• MAO-B and 5-HT Receptor Activity: Pyrrolo-quinoxaline derivatives in exhibit 5-HT6R/5-HT3R antagonism and MAO-B reversibility. The target’s substituents could modulate similar pathways, but structural divergence (quinoxaline vs. quinoline core) limits direct extrapolation .